Cas no 2137882-58-5 (5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline)

• Product Name: 5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline
• CAS No: 2137882-58-5
• MF: C₁₄H₁₀Cl₂F₃N
• MW: 320.137112140656
• CID: 5753089
• PubChem ID: 165451573
• Update Time: 2025-05-23

5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline
• EN300-741161
• 2137882-58-5
• 5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline

• Inchi： 1S/C14H10Cl2F3N/c1-7-11(14(17,18)19)4-8(5-13(7)20)10-3-2-9(15)6-12(10)16/h2-6H,20H2,1H3
• InChI Key： KVKYIVOTFZVCRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=C(C(C)=C(C(F)(F)F)C=1)N)Cl

Computed Properties

• Exact Mass: 319.0142392g/mol
• Monoisotopic Mass: 319.0142392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26Ų

Additional information on 5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline

Comprehensive Overview of 5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline (CAS No. 2137882-58-5)

5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline (CAS No. 2137882-58-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This aniline derivative features a unique molecular structure, combining a trifluoromethyl group and dichlorophenyl moiety, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel compounds with potential therapeutic or agricultural benefits.

The compound's CAS number 2137882-58-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its structural complexity, including the 2-methyl-3-(trifluoromethyl)aniline core, makes it a valuable intermediate in organic synthesis. Recent studies highlight its utility in developing small-molecule inhibitors and crop protection agents, aligning with growing demand for sustainable solutions in agriculture and medicine.

In the context of user search trends, queries such as "5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline uses" and "CAS 2137882-58-5 suppliers" reflect heightened interest in its commercial availability and applications. The compound's trifluoromethyl group is a recurring theme in AI-driven drug discovery, as it often improves metabolic stability and bioavailability—a hot topic in pharmaceutical innovation.

From a synthetic chemistry perspective, the dichlorophenyl subunit in 5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline offers electron-withdrawing properties, facilitating nucleophilic substitution reactions. This characteristic is leveraged in designing heterocyclic compounds, a focus area for researchers exploring new bioactive molecules. The compound's melting point, solubility, and stability under various conditions are frequently searched parameters, underscoring its practical relevance.

Environmental and green chemistry considerations are also pivotal. The trifluoromethyl group’s persistence in ecosystems has spurred investigations into biodegradable alternatives, a trending subtopic in sustainable chemistry. Meanwhile, the compound’s potential role in polymer science and material engineering remains underexplored, presenting opportunities for interdisciplinary research.

Regulatory compliance for CAS 2137882-58-5 is another frequent search theme. While the compound is not classified as hazardous, proper handling protocols and storage conditions are essential to ensure safety in laboratory settings. Suppliers often provide technical data sheets (TDS) and material safety data sheets (MSDS) to address these queries, aligning with industry standards.

In summary, 5-(2,4-Dichlorophenyl)-2-methyl-3-(trifluoromethyl)aniline (CAS No. 2137882-58-5) exemplifies the intersection of structural ingenuity and applied chemistry. Its versatility in drug design, agrochemical development, and material science positions it as a compound of enduring scientific and industrial value. As research evolves, so too will its applications, driven by emerging technologies and sustainability imperatives.